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fluorophenoxy)-1,3,5-triazine

CAS No.: 219765-77-2

Cat. No.: B3040608

Get Quote

Structural Architecture, Synthetic Logic, and Applied Utility[1]

Executive Summary
The 1,3,5-triazine (s-triazine) scaffold is a "privileged structure" in medicinal and materials

chemistry due to its high symmetry, predictable reactivity, and capacity for orthogonal

functionalization. Among its derivatives, 2-chloro-4,6-diaryloxy-1,3,5-triazines represent a

critical intermediate class.[1] Unlike their fully substituted counterparts, these molecules retain

a single electrophilic handle (C-Cl) while possessing two electron-rich aryloxy wings. This

unique electronic push-pull architecture makes them ideal precursors for dendrimers, stationary

phases, and bioactive pharmacophores, as well as potent condensing reagents for peptide

synthesis.[1]

This guide provides a rigorous technical analysis of their synthesis, reactivity profile, and

downstream applications.[1]

Part 1: Structural Architecture & Synthetic Logic
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The Electrophilic Gradient
The synthesis of 2-chloro-4,6-diaryloxy-1,3,5-triazines relies on the Nucleophilic Aromatic

Substitution (

) of Cyanuric Chloride (TCT). TCT possesses three equivalent chlorine atoms. However, as
nucleophiles are introduced, the electrophilicity of the remaining carbon centers decreases due
to resonance electron donation from the incoming substituents (O-Aryl groups).

This electronic deactivation creates a reactivity gradient that can be exploited via precise

temperature control:

First Substitution (

): Occurs at 0°C. The TCT ring is highly electron-deficient.

Second Substitution (

): Occurs at Room Temperature (20–30°C). The ring is partially deactivated but still reactive
toward phenoxides.

Third Substitution (

): Requires Reflux (>80°C).[1] The ring is significantly deactivated; the final C-Cl bond is
kinetically stable at room temperature.

Visualization of Synthetic Pathway
The following diagram illustrates the temperature-dependent stepwise substitution logic.
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Figure 1: Stepwise

of Cyanuric Chloride. The target molecule is isolated by arresting the reaction at Stage 2 via
temperature control.

Part 2: Synthetic Protocols (The "How-To")
Critical Experimental Considerations

Solvent Selection: A biphasic system (Acetone/Water or DCM/Water) is often preferred for

simple phenols to facilitate salt removal.[1] For sensitive substrates, anhydrous THF or DMF

is required.

Base Choice:

Inorganic (Na₂CO₃, NaOH): Best for simple phenols in biphasic mixtures.[1] Cost-effective.

Organic (DIPEA, TEA):[1] Required for anhydrous conditions or sterically hindered

phenols.[1]

Stoichiometry: Strictly 2.0–2.1 equivalents of phenol. Excess leads to the tris-substituted

impurity which is difficult to separate.

Standard Operating Procedure: Synthesis of 2-Chloro-
4,6-diphenoxy-1,3,5-triazine
Target Scale: 10 mmol

Reagents:

Cyanuric Chloride (TCT): 1.84 g (10 mmol)[1]

Phenol: 1.88 g (20 mmol)

Sodium Bicarbonate (

): 1.85 g (22 mmol)[1]

Solvent: Acetone (20 mL) / Water (10 mL)
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Protocol:

Preparation of TCT Slurry: Dissolve TCT in 15 mL acetone. Pour this solution into 10 mL of

ice-water (

C) with vigorous stirring to form a fine suspension. Why: A fine suspension ensures high
surface area for the heterogeneous reaction and prevents local hotspots.

First Addition (Mono-substitution): Dissolve Phenol (10 mmol) in 5 mL acetone. Add dropwise

to the TCT slurry over 15 minutes, maintaining temperature

C. Add

(11 mmol) slowly. Stir for 1 hour at

C.

Checkpoint: TLC (Hexane/EtOAc 9:1) should show consumption of TCT and appearance

of a new spot (Mono).

Second Addition (Bis-substitution): Add the second equivalent of Phenol (10 mmol) and

remaining Base (11 mmol). Remove the ice bath and allow the mixture to warm to Room

Temperature (

C). Stir for 4–6 hours.

Mechanism:[2][3][4][5] The increased temperature provides the activation energy required

to displace the second chloride, which is now on a more electron-rich ring.

Workup: Evaporate acetone under reduced pressure. The product often precipitates as a

white solid from the remaining aqueous phase. Filter and wash with cold water (

mL) to remove inorganic salts.

Purification: Recrystallization from Hexane/CHCl₃ or column chromatography (Silica,

Hexane/DCM gradient).[1]

Quantitative Data Summary:
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Parameter Condition A (Biphasic) Condition B (Anhydrous)

Solvent Acetone / Water THF

Base / NaOH
DIPEA /

Temp Profile
C

C

C

C

Yield (Typical) 85–92% 75–85%

Purity High (Salts wash away) Requires chromatography

Use Case Simple Phenols
Acid-sensitive / Hydrophobic

Phenols

Part 3: Reactivity Profile & Functionalization
The utility of 2-chloro-4,6-diaryloxy-1,3,5-triazines lies in the latent reactivity of the final chlorine

atom. It is stable enough to be isolated but reactive enough to function as a "spring-loaded"

electrophile in subsequent steps.

Chemoselectivity
Amines: React readily at

C to form 2-amino-4,6-diaryloxy-1,3,5-triazines.[1] This is the primary route for drug
discovery (see Part 4).

Carboxylic Acids: In the presence of a tertiary amine (e.g., N-methylmorpholine), these

triazines form "superactive esters" (Triazinyl ammonium salts), widely used in peptide

coupling (similar to CDMT/DMTMM reagents).[1]

Thiols: Displace the chloride to form thioethers, often used in materials science for cross-

linking.[1]

Workflow Visualization
The following diagram maps the functionalization pathways of the core scaffold.
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Figure 2: Divergent synthesis pathways from the diaryloxy-chlorotriazine core.

Part 4: Therapeutic & Industrial Applications[1][6]
Medicinal Chemistry (Drug Scaffolds)
The 1,3,5-triazine core is bio-isosteric to the pyrimidine ring found in DNA/RNA bases.[1] The

diaryloxy substitution pattern specifically imparts unique lipophilicity and

-stacking capabilities.

HIV Reverse Transcriptase Inhibitors (NNRTIs): Diaryloxy-triazines are structural analogs to

DAPY (diarylpyrimidine) inhibitors like Etravirine.[1] The aryloxy wings occupy hydrophobic

pockets in the reverse transcriptase enzyme [1].

Anticancer Agents: Derivatives where the final chlorine is displaced by a morpholine or

piperazine moiety have shown high potency against breast cancer cell lines (MCF-7) by

inhibiting PI3K/mTOR pathways [2].[6]

Antimicrobials: The electron-deficient ring allows for interaction with bacterial cell walls, while

the aryloxy groups facilitate membrane penetration.

Peptide Coupling Reagents (CDMT Analogs)
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While 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) is the industry standard, 2-chloro-4,6-

diphenoxy-1,3,5-triazine offers distinct advantages in specific contexts. The phenoxy group is a

better leaving group than methoxy in certain nucleophilic attacks, potentially altering the

kinetics of "superactive ester" formation. It generates a quaternary triazinylammonium salt in

situ which activates carboxylic acids for amide bond formation without racemization [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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